4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine

• IUPAC Name: (3-iodophenyl)-[4-(3-morpholin-4-yl-4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H23IN4O4/c22-17-3-1-2-16(14-17)21(27)25-8-6-23(7-9-25)18-4-5-19(26(28)29)20(15-18)24-10-12-30-13-11-24/h1-5,14-15H,6-13H2
• InChI Key: CCSMORISSYSCGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2)[N+](=O)[O-])N3CCOCC3)C(=O)C4=CC(=CC=C4)I
• Molecular Formula: C21H23IN4O4
• Molecular Weight: 522.3 g/mol

Description

4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine, also known as INM-176, is a synthetic compound that has been studied for its potential use in cancer treatment.

Mechanism of Action

4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine works by binding to the ATP-binding site of EphA2, preventing the protein from phosphorylating downstream targets. This leads to decreased cell proliferation and increased apoptosis in cancer cells that overexpress EphA2. 4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has also been shown to inhibit the migration and invasion of cancer cells, which is important for preventing metastasis.
Biochemical and Physiological Effects:
4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has been shown to have minimal toxicity in animal models, with no significant changes in body weight or organ function. It has also been shown to have good pharmacokinetic properties, with high bioavailability and a long half-life. 4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has been shown to decrease tumor growth and increase survival in animal models, with minimal side effects.

Advantages and Limitations for Lab Experiments

4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has several advantages for lab experiments, including its high purity and specificity for EphA2. However, it can be difficult to obtain in large quantities, and its synthesis method is complex and time-consuming. Additionally, 4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has only been studied in animal models, and its efficacy and safety in humans is not yet known.

Future Directions

There are several future directions for the study of 4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine. One potential direction is the development of new synthesis methods that are more efficient and scalable. Another direction is the investigation of 4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine in combination with other cancer therapies, such as chemotherapy or immunotherapy. Additionally, clinical trials are needed to determine the safety and efficacy of 4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine in humans.

Scientific Research Applications

4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has been studied for its potential use in cancer treatment, specifically as a targeted therapy for tumors that overexpress the protein EphA2. EphA2 is overexpressed in many types of cancer, including breast, ovarian, and lung cancer. 4-{5-[4-(3-iodobenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has been shown to selectively target and inhibit the activity of EphA2, leading to decreased tumor growth and increased survival in animal models.